2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3-chloro-4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[2-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(3-chloro-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H26BrClN4O2S/c1-3-30-12-10-24(11-13-30)28-22(16-4-6-17(25)7-5-16)23(29-24)33-15-21(31)27-18-8-9-20(32-2)19(26)14-18/h4-9,14H,3,10-13,15H2,1-2H3,(H,27,31)
• InChI Key: GVOFBGFYZOBPBJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC(=C(C=C3)OC)Cl)C4=CC=C(C=C4)Br
• Molecular Formula: C24H26BrClN4O2S
• Molecular Weight: 549.9 g/mol

Description

2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3-chloro-4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H26BrClN4O2S and its molecular weight is 549.91. The purity is usually 95%.
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Scientific Research Applications

Synthetic Processes and Chemical Analysis

The synthesis and characterization of complex organic compounds, including those with bromophenyl, ethyl, triazaspiro, and chloro-methoxyphenyl groups, are crucial for developing new materials and drugs. Studies on chloroacetanilide herbicides and their metabolites in human and rat liver microsomes explore the metabolic pathways and the potential for bioactivation leading to toxicological effects. These insights contribute to understanding the environmental and health impacts of such compounds and guiding the design of safer chemicals (Coleman et al., 2000).

Biological Activities and Applications

Compounds structurally related to "2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3-chloro-4-methoxyphenyl)acetamide" may exhibit various biological activities. For instance, nitrogen-containing bromophenols from marine red algae have shown potent radical scavenging activities, suggesting their potential application as natural antioxidants in food and pharmaceutical industries (Li et al., 2012).

Material Science and Environmental Applications

The environmental behavior, such as the adsorption, mobility, and efficacy of chloroacetamide herbicides, provides insights into the environmental fate of similar compounds. These studies can inform the development of new materials with desired properties for agriculture or other applications while minimizing ecological impacts (Peter & Weber, 1985).